Cas no 1393898-32-2 ((S)-2-((4,6-dimethylpyrimidin-2-yl)amino)-4-(methylthio)butanoic acid)

• Product Name: (S)-2-((4,6-dimethylpyrimidin-2-yl)amino)-4-(methylthio)butanoic acid
• CAS No: 1393898-32-2
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 5306559
• Update Time: 2025-05-25

(S)-2-((4,6-dimethylpyrimidin-2-yl)amino)-4-(methylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((4,6-dimethylpyrimidin-2-yl)amino)-4-(methylthio)butanoic acid
• L-Methionine, N-(4,6-dimethyl-2-pyrimidinyl)-

• Inchi： 1S/C11H17N3O2S/c1-7-6-8(2)13-11(12-7)14-9(10(15)16)4-5-17-3/h6,9H,4-5H2,1-3H3,(H,15,16)(H,12,13,14)/t9-/m0/s1
• InChI Key： OWIFURCXKBFSNX-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CCSC)NC1=NC(C)=CC(C)=N1

Additional information on (S)-2-((4,6-dimethylpyrimidin-2-yl)amino)-4-(methylthio)butanoic acid

Introduction to (S)-2-((4,6-Dimethylpyrimidin-2-yl)amino)-4-(Methylthio)Butanoic Acid (CAS No. 1393898-32-2)

The compound (S)-2-((4,6-Dimethylpyrimidin-2-yl)amino)-4-(Methylthio)Butanoic Acid, identified by the CAS registry number 1393898-32-2, is a structurally complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique chemical properties and its promising applications in drug development.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3 of the six-membered ring. The substituents on the pyrimidine ring include methyl groups at positions 4 and 6, which contribute to the molecule's stability and bioavailability. The amino group attached to the pyrimidine ring is further connected to a butanoic acid moiety, which introduces additional functional groups that can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of sulfur-containing groups in organic compounds, particularly in enhancing their biological activity. The presence of a methylthio group in this molecule adds another layer of complexity and functionality, potentially influencing its interaction with biological targets such as enzymes or receptors.

One of the most significant aspects of this compound is its stereochemistry, as indicated by the (S) designation in its name. Stereoisomerism plays a crucial role in determining the biological activity of many drugs, as the spatial arrangement of atoms can significantly affect how a molecule interacts with its target. The (S) configuration suggests that this compound has a specific enantiomeric form, which may be critical for its therapeutic efficacy.

Research into compounds like (S)-2-((4,6-Dimethylpyrimidin-2-yl)amino)-4-(Methylthio)Butanoic Acid often involves detailed investigations into their synthesis, characterization, and biological activity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm the structure and purity of such compounds.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the pyrimidine ring typically involves condensation reactions between appropriate amides or ureas with carbonyl compounds. Subsequent functionalization steps allow for the introduction of the amino and methylthio groups, ensuring that the final product meets the desired stereochemical requirements.

The biological activity of this compound has been explored in various contexts, including its potential as an enzyme inhibitor or receptor antagonist. For instance, studies have shown that similar compounds with pyrimidine cores exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The presence of the methylthio group may further modulate these activities by enhancing binding affinity or selectivity.

Moreover, computational modeling techniques such as molecular docking have been instrumental in predicting how this compound interacts with biological targets at the molecular level. These studies provide valuable insights into the design of more potent and selective analogs for therapeutic applications.

In conclusion, (S)-2-((4,6-Dimethylpyrimidin-2-yl)amino)-4-(Methylthio)Butanoic Acid represents an intriguing example of how structural complexity can be harnessed to create molecules with potential therapeutic value. As research continues to uncover its full range of biological activities and mechanisms of action, this compound may pave the way for innovative treatments in various disease areas.